Cas no 2267-25-6 (2-chloro-4-fluoro-1-methoxy-benzene)

2-chloro-4-fluoro-1-methoxy-benzene structure
2267-25-6 structure
Product Name:2-chloro-4-fluoro-1-methoxy-benzene
CAS No:2267-25-6
MF:C7H6ClFO
MW:160.573344707489
MDL:MFCD00672965
CID:42699
PubChem ID:2773580
Update Time:2025-04-18

2-chloro-4-fluoro-1-methoxy-benzene Chemical and Physical Properties

Names and Identifiers

    • 2-Chloro-4-fluoroanisole
    • 2-chloro-4-fluoro-1-methoxybenzene
    • 2-Chlor-4-fluor-anisol
    • 2-CHLORO-4-FLUORO-1-METHOXY-BENZENE
    • 2-chloro-4-fluoro-anisole
    • 4-fluoro-2-chloroanisole
    • Benzene,2-chloro-4-fluoro-1-methoxy
    • Benzene, 2-chloro-4-fluoro-1-methoxy-
    • PubChem2658
    • KSC497I7L
    • RKCGJVGMRPKPNY-UHFFFAOYSA-N
    • SBB087483
    • TRA0026294
    • AS04166
    • AM61848
    • VZ24232
    • CM11675
    • AS02722
    • ZB013186
    • S
    • Anisole, 2-chloro-4-fluoro-
    • NS00125019
    • FT-0634173
    • EN300-1241647
    • 2267-25-6
    • AKOS006223895
    • AC-3770
    • 2-Chloro-4-fluoroanisole, 97%
    • A19855
    • MFCD00672965
    • JS-4296
    • C1667
    • J-014806
    • DTXSID60378570
    • SCHEMBL2249460
    • CS-W016148
    • SY049455
    • DB-013047
    • 607-127-6
    • DTXCID10329597
    • 2-chloro-4-fluoro-1-methoxy-benzene
    • MDL： MFCD00672965
    • Inchi： 1S/C7H6ClFO/c1-10-7-3-2-5(9)4-6(7)8/h2-4H,1H3
    • InChI Key： RKCGJVGMRPKPNY-UHFFFAOYSA-N
    • SMILES： ClC1C=C(C=CC=1OC)F

Computed Properties

  • Exact Mass: 160.00900
  • Monoisotopic Mass: 160.009
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 110
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.8
  • Topological Polar Surface Area: 9.2

Experimental Properties

  • Color/Form: liquid
  • Density: 1.29 g/mL at 25 °C(lit.)
  • Melting Point: 197-200 °C
  • Boiling Point: 197-200 °C(lit.)
  • Flash Point: Fahrenheit: 168.8 ° f < br / > Celsius: 76 ° C < br / >
  • Refractive Index: n20/D 1.519(lit.)
  • PSA: 9.23000
  • LogP: 2.48770
  • Solubility: Not determined

2-chloro-4-fluoro-1-methoxy-benzene Security Information

  • Symbol: GHS07
  • Prompt：warning
  • Signal Word：Warning
  • Hazard Statement： H315,H319,H335
  • Warning Statement： P261,P305+P351+P338
  • Hazardous Material transportation number：1993
  • WGK Germany：3
  • Hazard Category Code： 36/37/38
  • Safety Instruction： S26-S36
  • Hazardous Material Identification： Xi
  • HazardClass：IRRITANT
  • Safety Term：S26;S36
  • Risk Phrases：R36/37/38

2-chloro-4-fluoro-1-methoxy-benzene Customs Data

  • HS CODE：2909309090
  • Customs Data：

    China Customs Code:

    2909309090

    Overview:

    2909309090 Other aromatic ethers and their halogenated derivatives\sulfonation\Nitrated derivative(Including nitrosative derivatives).Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2909309090 other aromatic ethers and their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

2-chloro-4-fluoro-1-methoxy-benzene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
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SHANG HAI XIAN DING Biotechnology Co., Ltd.
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SHANG HAI XIAN DING Biotechnology Co., Ltd.
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TRC
C585755-10mg
2-Chloro-4-fluoroanisole
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 $ 50.00 2022-06-06
TRC
C585755-50mg
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 $ 65.00 2022-06-06
TRC
C585755-100mg
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